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Compound of Interest

Compound Name: GERMANIUM(IV) ETHOXIDE

Cat. No.: B1143578 Get Quote

An In-depth Technical Guide to Germanium(IV)
Ethoxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Germanium(IV) ethoxide, also known as tetraethoxygermane.[1][2] The

information is intended for researchers, scientists, and professionals in drug development who

may utilize this compound in various applications, including as a precursor in materials science.

Molecular and Physical Properties
Germanium(IV) ethoxide is a colorless liquid organometallic compound.[2][3] It is a high-purity

precursor used in solution-based and vapor-phase deposition processes. Key physical and

chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1143578?utm_src=pdf-interest
https://www.benchchem.com/product/b1143578?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethoxygermane
https://ereztech.com/product/germanium-ethoxide-14165-55-0/
https://www.benchchem.com/product/b1143578?utm_src=pdf-body
https://ereztech.com/product/germanium-ethoxide-14165-55-0/
https://www.evitachem.com/product/evt-1485730
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₂₀GeO₄[1][2]

Linear Formula Ge(OC₂H₅)₄[3][4]

Molecular Weight 252.88 g/mol [2][3][4]

Appearance Colorless liquid[2][3]

Density 1.14 g/mL at 25 °C[3][4]

Melting Point -72 °C[2][3]

Boiling Point 185.5 °C[2][3]

Refractive Index (n20/D) 1.407[3][4]

Flash Point 49 °C (121 °F)

Chemical Properties and Reactivity
Solubility and Stability
Germanium(IV) ethoxide is soluble in anhydrous alcohol and benzene.[3] It is sensitive to

moisture and will hydrolyze in water.[3] Due to this moisture sensitivity, it should be handled

under a dry, inert atmosphere.[5]

Hydrolysis
A key chemical property of Germanium(IV) ethoxide is its reactivity with water, which leads to

the formation of germanium dioxide (GeO₂) and ethanol.[3] This hydrolysis reaction is the basis

for its use in sol-gel processes. The reaction proceeds as follows:

Ge(OC₂H₅)₄ + 2H₂O → GeO₂ + 4C₂H₅OH[3]

The rate of this reaction is influenced by factors such as pH, water concentration, and

temperature, allowing for control over the structure of the resulting material.

Applications in Materials Science
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Germanium(IV) ethoxide is a vital precursor for synthesizing germanium-containing materials.

[6] Its primary application is in sol-gel processes to produce high-purity germanium dioxide thin

films, which are used in the manufacturing of optical fibers due to their high refractive index.[3]

[6] It is also utilized in the creation of photosensitive materials and germanium oxide

nanoparticles for applications in electronics and photonics.[3][6]

Experimental Protocols
Synthesis of Germanium(IV) Ethoxide
A common method for the synthesis of Germanium(IV) ethoxide involves the reaction of

Germanium(IV) chloride with anhydrous ethanol.[3][6][7] The ethoxy groups from ethanol

substitute the chlorine atoms on the germanium tetrachloride, yielding Germanium(IV)
ethoxide and hydrochloric acid as a byproduct.

Reaction: GeCl₄ + 4C₂H₅OH → Ge(OC₂H₅)₄ + 4HCl

Illustrative Workflow for Synthesis:
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Reactants

Germanium(IV) Chloride (GeCl₄)

Anhydrous Ethanol (C₂H₅OH)

Reaction Vessel Reaction
(Stirring, controlled temperature) Products

Germanium(IV) Ethoxide
(Ge(OC₂H₅)₄)

Hydrogen Chloride (HCl)
(byproduct)

Purification
(e.g., Distillation) Pure Germanium(IV) Ethoxide
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(Precursor)

Hydrolysis
(+ H₂O)

Condensation
(- H₂O)

Germanium Dioxide Sol

Gelation

Germanium Dioxide Gel

Drying / Annealing

Final Materials

Thin Films
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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